N-(4-bromophenyl)-1-[(4-fluorophenyl)sulfonyl]prolinamide

• IUPAC Name: N-(4-bromophenyl)-1-(4-fluorophenyl)sulfonylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C17H16BrFN2O3S/c18-12-3-7-14(8-4-12)20-17(22)16-2-1-11-21(16)25(23,24)15-9-5-13(19)6-10-15/h3-10,16H,1-2,11H2,(H,20,22)
• InChI Key: NUGSGYLTEWRFCE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)S(=O)(=O)C2=CC=C(C=C2)F)C(=O)NC3=CC=C(C=C3)Br
• Molecular Formula: C17H16BrFN2O3S
• Molecular Weight: 427.3 g/mol

Description

N-(4-bromophenyl)-1-[(4-fluorophenyl)sulfonyl]prolinamide, also known as BFPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

N-(4-bromophenyl)-1-[(4-fluorophenyl)sulfonyl]prolinamide has been extensively studied for its potential applications in various fields, including drug discovery, medicinal chemistry, and organic synthesis. It has been found to exhibit inhibitory activity against several enzymes, including but not limited to, α-chymotrypsin, trypsin, and thrombin. N-(4-bromophenyl)-1-[(4-fluorophenyl)sulfonyl]prolinamide has also been shown to have anti-inflammatory and anti-cancer properties.

Mechanism of Action

N-(4-bromophenyl)-1-[(4-fluorophenyl)sulfonyl]prolinamide is a proline-based compound that acts as a competitive inhibitor of enzymes. It binds to the active site of the enzyme, preventing the substrate from binding and inhibiting the enzyme's activity. N-(4-bromophenyl)-1-[(4-fluorophenyl)sulfonyl]prolinamide's inhibitory activity is attributed to the presence of the sulfonyl and bromophenyl groups, which contribute to its binding affinity.
Biochemical and Physiological Effects:
N-(4-bromophenyl)-1-[(4-fluorophenyl)sulfonyl]prolinamide has been shown to have anti-inflammatory and anti-cancer properties. It inhibits the activity of enzymes involved in the inflammatory response and has been shown to reduce the production of pro-inflammatory cytokines. N-(4-bromophenyl)-1-[(4-fluorophenyl)sulfonyl]prolinamide has also been shown to inhibit the growth of several cancer cell lines, including breast cancer and lung cancer.

Advantages and Limitations for Lab Experiments

N-(4-bromophenyl)-1-[(4-fluorophenyl)sulfonyl]prolinamide has several advantages in lab experiments, including its high potency and specificity towards enzymes. It is also relatively easy to synthesize and purify. However, N-(4-bromophenyl)-1-[(4-fluorophenyl)sulfonyl]prolinamide's inhibitory activity is reversible, which can make it challenging to use in long-term experiments. Additionally, N-(4-bromophenyl)-1-[(4-fluorophenyl)sulfonyl]prolinamide's inhibitory activity may not be selective towards a particular enzyme, which can lead to off-target effects.

Future Directions

N-(4-bromophenyl)-1-[(4-fluorophenyl)sulfonyl]prolinamide's potential applications in drug discovery and medicinal chemistry make it an exciting area of research. Future studies could focus on optimizing N-(4-bromophenyl)-1-[(4-fluorophenyl)sulfonyl]prolinamide's inhibitory activity towards specific enzymes or developing analogs with improved pharmacokinetic properties. Additionally, N-(4-bromophenyl)-1-[(4-fluorophenyl)sulfonyl]prolinamide's anti-inflammatory and anti-cancer properties could be further explored for potential therapeutic applications.